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Compound of Interest

Compound Name: 4-Heptylphenol
CAS No.: 72624-02-3
Cat. No.: B3429131
Get Quote
. J

Executive Safety Summary

Status:CORROSIVE (Category 1C) / ENVIRONMENTAL HAZARD Immediate Action: Treat as
a severe skin and eye corrosive.[1]

4-Heptylphenol is not merely a skin irritant; it is an alkylphenol capable of causing severe skin
burns and eye damage (H314).[1] Unlike simple solvents, phenolic compounds can anesthetize
the skin upon contact, meaning a researcher may suffer a chemical burn without immediately
feeling pain.[1] Furthermore, its high lipophilicity allows it to penetrate standard nitrile gloves
faster than hydrophilic acids.[1]

The Golden Rule: Never handle 4-Heptylphenol with a single layer of thin nitrile gloves.[1]

Hazard Identification & Risk Assessment

Before selecting PPE, you must understand the specific failure modes of standard laboratory
gear against this compound.[1][2]
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Hazard Class GHS Code Critical Implication for PPE

Category 1C: Corrosive
reactions occur after
exposures between 1-4 hours.
[1][3] Action: PPE must

prevent any skin contact.[1][4]

[5]

Skin Corrosion H314

Very toxic to aquatic life.[1][6]
_ o Action: All waste (including
Aquatic Toxicity H410
gloves) must be collected;

nothing goes down the drain.

Melting point is ~28°C. It may

exist as a solid or a
) o supercooled liquid.[1] Action:
Physical State Solid/Liquid
PPE must account for both
dust (inhalation) and liquid

splash.[1]

PPE Specification Matrix

As a Senior Application Scientist, | recommend a "Double-Barrier" approach. Standard 4-mil
nitrile gloves offer insufficient breakthrough time for direct contact with alkylphenols.[1]

Hand Protection (The Critical Failure Point)
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Primary Glove Secondary Glove .
Exposure Level Rationale
(Inner) (Outer)

Laminate gloves
provide >480 min

) ] breakthrough time
High Risk (Stock

) ) Silver Shield / Heavy Duty Nitrile (8 against phenols.[1]
handling, pouring,

ghing) Laminate (EVOH) mil+) The outer nitrile
weighin
gning provides grip and

mechanical protection.

[1]

Double-gloving
creates a "sacrificial
. . layer."[1] If the outer
Moderate Risk (Dilute o ) o _ _
) Nitrile (4-5 mil) Nitrile (4-5 mil) glove is splashed,
solutions <1%) o _
strip it immediately.[1]
[7] Do not rely on

single nitrile.

Body & Eye Protection[1][5][6][8][9]
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Component Specification Operational Note
) Safety glasses are insufficient
Chemical Splash Goggles o
Eyes ) for corrosive liquids.[1] Vapors
(Indirect Vent) o
can also irritate the eyes.[1]
Mandatory when handling
Face Face Shield (8-inch) liquid volumes >10mL or

heating the substance.[1]

Respiratory

N95 (Minimum) or P100 w/ OV
Cartridge

Use N95 for solid weighing.[1]
If heating or generating
aerosols, use a half-face
respirator with Organic Vapor
(OV) cartridges.[1]

Body

Tyvek® Lab Coat or Apron

Standard cotton coats absorb
phenols, keeping the corrosive
agent against the skin. Use
chemically resistant aprons for
stock handling.[1]

Operational Protocol: The "Zero-Contact" Workflow

This protocol is designed to eliminate the risk of cross-contamination, which is the most

common cause of phenol burns.[1]

Phase A: Preparation (Donning)

 Inspect: Check the fume hood airflow. Ensure calcium gluconate gel (antidote for HF, but

often used for phenol first aid as a soothing agent, though PEG 300/400 is specific for

phenols) or Polyethylene Glycol (PEG 300/400) spray is accessible.[1]

o Note: PEG 300/400 is the standard decontamination agent for phenols, as it solubilizes

the phenol and removes it from the skin better than water alone.

e Layering: Don the inner laminate gloves first.[1] Tape the cuff to your lab coat sleeve.[1] Don

the outer nitrile gloves over them.[1]
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Phase B: Handling (Solid vs. Liquid)

o If Solid (Powder/Crystals): Use a static-free spatula.[1] Avoid generating dust.[1][4][5][8]
Weigh inside the fume hood.

 If Liquid (Melted): 4-Heptylphenol melts near room temperature (28°C).[1][8] If heating is
required to dispense, do not exceed 50°C. Use a face shield.[1]

Phase C: Decontamination & Doffing[1][10]

o Wipe Down: Wipe all tools (spatulas, flask necks) with a solvent-soaked Kimwipe (Ethanol or
Acetone) before removing them from the hood.[1]

o Outer Glove Removal: Remove outer nitrile gloves inside the hood and dispose of them as
solid hazardous waste.

 Inspection: Inspect inner laminate gloves for discoloration. If clean, they can be reused; if
suspect, dispose.[1][6][11]

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for handling 4-Heptylphenol safely.
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START: Risk Assessment

Check Physical State
(MP ~28°C)

Solid / Powder Liquid / Melted

/

Risk: Dust Inhalation Risk: Corrosive Splash

PPE: Laminate Liner +

PPE. Dable Nitile + N35 Nitrile Outer + Face Shield

Handling in Fume Hood
(No open bench work)

Decon Tools with Ethanol

Disposal: Segregated

Hazardous Waste

Click to download full resolution via product page

Caption: Decision matrix for PPE selection based on the physical state of 4-Heptylphenol.

Emergency Response & First Aid
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» Skin Contact:
o IMMEDIATE: Remove contaminated clothing/gloves.[1][7][12]

o WASH/SOLUBILIZE: Flush with copious amounts of water, or preferably, swab the area
with Polyethylene Glycol (PEG 300 or 400) or a mixture of PEG and methylated spirits.[1]
Phenols are not very soluble in water; PEG acts as a solvent to draw the phenol out of the
skin.[1]

o SEEK MEDICAL ATTENTION: Treat as a chemical burn.

e Eye Contact: Flush for 15 minutes immediately.[1][6][9] Hold eyelids open. Seek emergency
ophthalmological care.

Disposal & Waste Management

Because 4-Heptylphenol is toxic to aquatic life (H410), it cannot be discharged into sewer
systems.[1]

Segregation: Collect in a dedicated "Phenolic Waste" container. Do not mix with strong
oxidizers (e.g., Nitric Acid) as this can cause exothermic reactions.[1]

o Labeling: Label clearly as "Hazardous Waste - Corrosive/Toxic - 4-Heptylphenol."

» Solids: Contaminated gloves, paper towels, and weighing boats must be double-bagged and
disposed of as solid hazardous waste, not regular trash.[1]

» Final Destruction: The preferred method for ultimate disposal is incineration at a licensed
facility.[1][10]

References

e European Chemicals Agency (ECHA). (2022).[1][13] Substance Infocard: 4-heptylphenol,
branched and linear.[1][13] Retrieved from [Link][1]

o Kimberly-Clark Professional. (2023).[1] Nitrile Gloves Chemical Resistance Guide.[1][7]
(Data regarding phenol permeation rates). Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10853%20English%20SDS%20US.pdf
https://pim-resources.coleparmer.com/sds/18535.pdf
https://www.benchchem.com/product/b3429131/docs?utm_src=pdf-body#operational-safety-guide-handling-4-heptylphenol-cas-1987-50-4-1
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://www.benchchem.com/product/b3429131/docs?utm_src=pdf-body#operational-safety-guide-handling-4-heptylphenol-cas-1987-50-4-1
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://m.youtube.com/watch?v=R00IRzKJHIw
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://echa.europa.eu/es/substance-information/-/substanceinfo/100.244.604
https://www.benchchem.com/product/b3429131/docs?utm_src=pdf-body#operational-safety-guide-handling-4-heptylphenol-cas-1987-50-4-1
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://echa.europa.eu/es/substance-information/-/substanceinfo/100.244.604
https://echa.europa.eu/
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB54140&dnl=sd_-_4-Heptylphenol_CAS_1987-50-4_EC_217-862-0_%28SB54140%29_%28EU%29.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.kimtech.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ University of Pennsylvania EHRS. (2023). Nitrile Glove Chemical Compatibility Reference.[1]
[12] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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